Cas no 2228333-07-9 (1-chloro-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ol)

• Product Name: 1-chloro-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ol
• CAS No: 2228333-07-9
• MF: C₅H₅ClF₆O
• MW: 230.536021947861
• CID: 6092510
• PubChem ID: 165647071
• Update Time: 2025-07-19

1-chloro-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-chloro-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ol
• 2228333-07-9
• EN300-1942143

• Inchi： 1S/C5H5ClF6O/c6-1-2(13)3(4(7,8)9)5(10,11)12/h2-3,13H,1H2
• InChI Key： PHEHBCXZNCBUAU-UHFFFAOYSA-N
• SMILES： ClCC(C(C(F)(F)F)C(F)(F)F)O

Computed Properties

• Exact Mass: 229.9933114g/mol
• Monoisotopic Mass: 229.9933114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-chloro-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ol

Introduction to 1-chloro-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ol (CAS No. 2228333-07-9)

1-chloro-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ol, identified by the CAS number 2228333-07-9, is a fluorinated alcohol that has garnered significant attention in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms, which confer unique electronic and steric properties. The structural motif of this compound, featuring a chloro substituent on a tertiary carbon and two trifluoromethyl groups, makes it a versatile intermediate in the synthesis of more complex molecules.

The 1-chloro-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ol molecule exhibits a high degree of fluorine substitution, which is a common feature in modern pharmaceuticals due to the favorable interactions between fluorine atoms and biological targets. The trifluoromethyl group, in particular, is renowned for its ability to enhance metabolic stability, lipophilicity, and binding affinity in drug candidates. This makes the compound a valuable building block for medicinal chemists seeking to develop novel therapeutics.

In recent years, there has been growing interest in the use of fluorinated compounds in drug discovery. The introduction of fluorine atoms into molecular structures can lead to improved pharmacokinetic properties, such as increased bioavailability and reduced susceptibility to enzymatic degradation. Furthermore, fluorine atoms can influence the conformational flexibility of molecules, allowing for better fit within biological targets such as enzymes and receptors. The 1-chloro-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ol structure exemplifies these principles by combining multiple fluorinated moieties in a single scaffold.

The synthesis of 1-chloro-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ol typically involves multi-step organic transformations that highlight the importance of fluorination chemistry. One common approach involves the reaction of a suitable precursor with fluorinating agents such as sulfur tetrafluoride or hydrogen fluoride-pyridine complexes. The introduction of the chloro group can be achieved through nucleophilic substitution reactions or by direct chlorination of pre-formed intermediates. The presence of the trifluoromethyl group often requires specialized reagents or conditions to ensure high yield and selectivity.

Recent advancements in catalytic methods have enabled more efficient and sustainable routes to fluorinated compounds. Transition-metal-catalyzed reactions, for instance, have revolutionized the synthesis of complex fluorinated architectures. These methods often allow for milder reaction conditions and higher atom economy compared to traditional approaches. The application of such catalytic systems to the preparation of 1-chloro-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ol has opened new avenues for its utilization in pharmaceutical research.

The potential applications of 1-chloro-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ol extend beyond its role as an intermediate in drug synthesis. Its unique structural features make it a candidate for use in materials science and agrochemicals as well. For example, fluorinated alcohols can serve as surfactants or additives that improve the performance of certain formulations. Additionally, their ability to interact with biological systems suggests potential uses in bioimaging or diagnostic tools.

In academic research, the study of 1-chloro-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ol has contributed to our understanding of how fluorine substitution affects molecular properties. Computational studies have been particularly valuable in predicting the behavior of these compounds both in vitro and in silico. Such investigations have provided insights into the mechanisms of metabolic activation or degradation, which are critical for optimizing drug candidates.

The industrial production of 1-chloro-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ol is also influenced by environmental and economic considerations. Manufacturers are increasingly adopting green chemistry principles to minimize waste and energy consumption during synthesis. This includes the use of renewable feedstocks and solvent-free reaction conditions where possible. By integrating these practices into large-scale production processes, companies can reduce their environmental footprint while maintaining high-quality output.

Looking ahead, the demand for specialized fluorinated compounds like 1-chloro-4,4,4-trifluoro-3-(trifluoromethyl)butan-2-ol is expected to grow as pharmaceutical companies continue to explore novel therapeutic strategies. The continued development of innovative synthetic methodologies will be essential to meet this demand efficiently and sustainably. Collaborative efforts between academia and industry will play a key role in advancing both fundamental research and practical applications.